Cas no 6941-49-7 (Pentanamide, 2-methyl-)

Pentanamide, 2-methyl- structure
Pentanamide, 2-methyl- structure
Product Name:Pentanamide, 2-methyl-
CAS No:6941-49-7
MF:C6H13NO
MW:115.173521757126
CID:509869
PubChem ID:97770
Update Time:2025-04-19

Pentanamide, 2-methyl- Chemical and Physical Properties

Names and Identifiers

    • Pentanamide, 2-methyl-
    • 2-methylpentanamide
    • 2-methylvaleramide
    • SCHEMBL276037
    • AKOS009139306
    • NSC38213
    • NSC 38213
    • 6941-49-7
    • CHEMBL1075734
    • SCHEMBL19480737
    • propylpropionamide
    • NSC-38213
    • starbld0042471
    • Z394695136
    • Inchi: 1S/C6H13NO/c1-3-4-5(2)6(7)8/h5H,3-4H2,1-2H3,(H2,7,8)
    • InChI Key: NTLKAXQBFYZMAH-UHFFFAOYSA-N
    • SMILES: O=C(C(C)CCC)N

Computed Properties

  • Exact Mass: 115.09979
  • Monoisotopic Mass: 115.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 3
  • Complexity: 80.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 43.1Ų

Experimental Properties

  • PSA: 43.09

Pentanamide, 2-methyl- Pricemore >>

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